Cas no 88742-94-3 (5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine)
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 5-(1-phenylethyl)-
- 5-(1-Phenyl-ethyl)-[1,3,4]thiadiazol-2-ylamine
- SCHEMBL11887813
- Oprea1_774442
- AM-900/12742001
- SR-01000434240-1
- 2-Amino-5-(1-phenylethyl)-1,3,4-thiadiazole
- AKOS000626972
- BB 0253836
- EU-0071640
- Cambridge id 6037243
- SMR000290846
- MLS000718578
- SR-01000434240
- 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine
- SMSF0011819
- AKOS016343943
- 5-(1-phenylethyl)-1,3,4-thiadiazol-2-ylamine
- FT-0751612
- BIM-0010255.P001
- DTXSID60378217
- CS-0326048
- 5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
- CHEMBL1310813
- CCG-106696
- SY318076
- MFCD01591631
- 88742-94-3
- CBMicro_010523
- HMS2679M24
- CB13494
- VITAS-BB TBB000160
- DA-01505
- STK000180
- AM-900/25025006
-
- MDL: MFCD01591631
- Inchi: 1S/C10H11N3S/c1-7(8-5-3-2-4-6-8)9-12-13-10(11)14-9/h2-7H,1H3,(H2,11,13)
- InChI Key: KFYSQDMAJLTMTR-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 205.06736854g/mol
- Monoisotopic Mass: 205.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80Ų
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016753-1g |
5-(1-Phenyl-ethyl)-[1,3,4]thiadiazol-2-ylamine |
88742-94-3 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016753-1g |
5-(1-Phenyl-ethyl)-[1,3,4]thiadiazol-2-ylamine |
88742-94-3 | 1g |
6144.0CNY | 2021-07-13 | ||
| Chemenu | CM376234-1g |
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM376234-5g |
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 95%+ | 5g |
$*** | 2023-05-29 | |
| abcr | AB371588-1 g |
5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 1 g |
€465.00 | 2023-07-19 | ||
| TRC | B521980-10mg |
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B521980-50mg |
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B521980-100mg |
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 100mg |
$ 210.00 | 2022-06-07 | ||
| abcr | AB371588-1g |
5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine; . |
88742-94-3 | 1g |
€465.00 | 2025-04-15 | ||
| A2B Chem LLC | AC04611-1g |
5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine |
88742-94-3 | 1g |
$495.00 | 2024-04-19 |
5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine
5-(1-Phenylethyl)-1,3,4-Thiadiazol-2-Amine (CAS 88742-94-3): A Comprehensive Overview
5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine (CAS 88742-94-3) is a specialized organic compound belonging to the 1,3,4-thiadiazole family. This heterocyclic compound has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The molecular structure combines a thiadiazole ring with a phenylethyl substituent, creating interesting possibilities for various applications.
Recent studies highlight the growing interest in thiadiazole derivatives as potential drug candidates, particularly in areas like antimicrobial agents and enzyme inhibitors. Researchers are actively investigating 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine for its possible role in developing new therapeutic compounds, especially with the increasing global concern about antibiotic resistance and the need for novel antimicrobial structures.
The compound's chemical properties make it particularly interesting for medicinal chemistry applications. With a molecular weight of 205.28 g/mol and the characteristic stability of thiadiazole compounds, it serves as a valuable building block in organic synthesis. The presence of both nitrogen and sulfur atoms in the heterocyclic ring contributes to its potential biological activity, while the phenylethyl group may influence its pharmacokinetic properties.
In the context of current research trends, 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine is being explored for its potential in addressing some of today's most pressing healthcare challenges. Scientists are particularly interested in its possible applications against drug-resistant pathogens, given the urgent need for new antimicrobial agents in the post-antibiotic era. The compound's structural similarity to known bioactive thiadiazole derivatives suggests it may have similar pharmacological properties.
The synthesis of 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize environmental impact while maintaining high yields and purity. These methods are particularly relevant today as the chemical industry moves toward more sustainable practices in response to growing environmental concerns.
From a commercial perspective, the demand for specialized heterocyclic compounds like 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine continues to grow, driven by pharmaceutical and agrochemical research. The compound is typically supplied by specialty chemical manufacturers who can provide high-purity material for research purposes. Current market trends show increasing interest in such building blocks for drug discovery programs.
Analytical characterization of 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for research applications. Recent advances in analytical technology have made it possible to characterize such compounds with unprecedented precision, supporting more reliable research outcomes.
The stability and storage requirements for 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine are typical for organic compounds of its class. It should be stored in cool, dry conditions, protected from light and moisture. Proper handling procedures are essential to maintain the compound's integrity for research use, following standard laboratory safety protocols.
Looking to the future, 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine represents an interesting case study in the development of novel bioactive compounds. Its structural features make it a promising candidate for further investigation in various therapeutic areas. As research continues, we may see this compound play a role in addressing some of modern medicine's most significant challenges.
For researchers interested in thiadiazole chemistry, 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine offers numerous opportunities for exploration. Its combination of a heterocyclic core with an aromatic side chain provides a versatile platform for structural modification and biological evaluation. Current literature suggests this compound may have untapped potential waiting to be discovered through systematic research.
The intellectual property landscape surrounding 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine and related compounds is evolving rapidly. As interest grows in this chemical space, researchers should be mindful of existing patents and publications when planning their studies. This is particularly important in the current competitive environment for pharmaceutical innovation.
In conclusion, 5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine (CAS 88742-94-3) represents an important member of the 1,3,4-thiadiazole family with significant potential in medicinal chemistry and related fields. Its unique structural features and possible biological activities make it a compound worth watching as research progresses in this area. The scientific community continues to explore its properties and applications, contributing to our understanding of heterocyclic compounds and their role in addressing contemporary health challenges.
88742-94-3 (5-(1-phenylethyl)-1,3,4-thiadiazol-2-amine) Related Products
- 39181-40-3(5-(2-phenylethyl)-1,3,4-thiadiazol-2-amine)
- 39181-43-6(5-(4-Chlorobenzyl)-1,3,4-thiadiazol-2-amine)
- 87410-80-8(1,3,4-Thiadiazol-2-amine, N-methyl-5-[(3-methylphenyl)methyl]-)
- 87527-45-5(1,3,4-Thiadiazol-2-amine, 5-([1,1'-biphenyl]-4-ylmethyl)-)
- 88742-93-2(5-(1-phenylcyclopropyl)-1,3,4-thiadiazol-2-amine)
- 39181-45-8(5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine)
- 16502-08-2(5-Benzyl-1,3,4-thiadiazol-2-amine)
- 87411-23-2(1,3,4-Thiadiazol-2-amine, 5-[(3,5-dimethylphenyl)methyl]-N-methyl-)
- 87410-86-4(1,3,4-Thiadiazol-2-amine, N-methyl-5-[(4-methylphenyl)methyl]-)
- 39181-44-7(5-(2-methylphenyl)methyl-1,3,4-thiadiazol-2-amine)